Cas no 10184-51-7 (9H-Purin-6-amine,9-methyl-, 1-oxide)

9H-Purin-6-amine,9-methyl-, 1-oxide structure
10184-51-7 structure
Product Name:9H-Purin-6-amine,9-methyl-, 1-oxide
CAS No:10184-51-7
MF:C6H5N5O
MW:163.136799573898
CID:181396
PubChem ID:57501111
Update Time:2025-04-19

9H-Purin-6-amine,9-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-methyl-, 1-oxide
    • 1-hydroxy-9-methylpurin-6-imine
    • 9-methyl-1-oxy-9H-purin-6-ylamine
    • 9-Methyladenine 1-oxide
    • 9-Methyladenine-1-N-oxide
    • AC1L4D8X
    • Adenine, 9-methyl-N(1)-oxide-
    • Adenine-N1-oxide, 9-methyl
    • CCRIS 6906
    • CTK4A0311
    • NSC527422
    • 6-Amino-9H-purine-9-carbaldehyde
    • 10184-51-7
    • 9-formyladenine
    • Inchi: 1S/C6H5N5O/c7-5-4-6(9-1-8-5)11(3-12)2-10-4/h1-3H,(H2,7,8,9)
    • InChI Key: GSDGBHHIAFRWNU-UHFFFAOYSA-N
    • SMILES: O=CN1C=NC2=C(N)N=CN=C12

Computed Properties

  • Exact Mass: 165.06521
  • Monoisotopic Mass: 165.06506
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.5
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.71
  • Boiling Point: 468.6°Cat760mmHg
  • Flash Point: 237.2°C
  • Refractive Index: 1.814
  • PSA: 77.5
  • LogP: 0.56020
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